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Compound of Interest

Compound Name: 1-(4-Chlorophenyl)piperazine

Cat. No.: B178656

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols
for 1-(4-Chlorophenyl)piperazine (pCPP), a chemical intermediate and psychoactive
substance of the phenylpiperazine class. Due to its use in the synthesis of Central Nervous
System (CNS) drugs, including potential Dopamine D2 Receptor (D2R) ligands, and its known
effects on the serotonergic system, a thorough understanding of its hazard profile and proper
handling procedures is critical for the safety of laboratory and drug development personnel.[1]

Chemical and Physical Properties

1-(4-Chlorophenyl)piperazine is a crystalline solid.[2] Its fundamental properties are
summarized in the table below.
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Property Value Reference(s)
Chemical Formula C10H13CIN2 [3]
Molecular Weight 196.68 g/mol [2]
CAS Number 38212-33-8 [3]
Appearance Crystals, White to Beige Solid [2]
Melting Point 76-79 °C [2]
Boiling Point 113 °C at 0.27 mmHg [4]

Soluble in water, chloroform,
Solubility methanol, and [4115]
dichloromethane.

pKa 8.88 +0.10 [4]

Hazard Identification and GHS Classification

1-(4-Chlorophenyl)piperazine is classified as a hazardous substance. The GHS classification
is summarized below, though it's important to note that some suppliers of related compounds
provide more severe classifications, including skin corrosion and potential reproductive toxicity.

[6]7]

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2 S
irritation
Specific Target Organ Toxicity ) H335: May cause respiratory
] 3 (Respiratory system) S
(Single Exposure) irritation

GHS Pictograms:

e lialt text
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Signal Word: Warning

Hazard Statements (H-phrases):

e H315: Causes skin irritation.[7]

o H319: Causes serious eye irritation.[7]

e H335: May cause respiratory irritation.[7]

Precautionary Statements (P-phrases):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[7]
e P264: Wash skin thoroughly after handling.[8]

e P271: Use only outdoors or in a well-ventilated area.[2]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]
e P302 + P352: IF ON SKIN: Wash with plenty of water.[7]

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]

Toxicological Data

Comprehensive toxicological data for 1-(4-Chlorophenyl)piperazine is limited. Most safety
data sheets indicate that acute toxicity has not been fully investigated.[6][9]
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Toxicity .
: Species Route Value Reference(s)
Endpoint
142 mg/kg (for 1-
Acute Oral (3-
o Rat Oral ) [5]
Toxicity (LD50) Chlorophenyl)pip
erazine HCI)

Acute Dermal

o No data available  [4][9]
Toxicity (LD50)

Acute Inhalation

L No data available  [4][9]
Toxicity (LC50)

Note: The oral LD50 value provided is for the meta-isomer, 1-(3-Chlorophenyl)piperazine
hydrochloride, as no specific data for the para-isomer is publicly available. This information
should be used for reference purposes with caution.

Experimental Protocols for Safety Assessment

To address the lack of specific toxicological data, standardized experimental protocols should
be followed to assess the safety of 1-(4-Chlorophenyl)piperazine. The following
methodologies are based on OECD guidelines.

Acute Oral Toxicity Assessment (Following OECD
Guideline 423: Acute Toxic Class Method)

» Objective: To determine the acute oral toxicity of the substance and classify it according to
the GHS.

o Test Animals: Healthy, young adult rats of a single sex (preferably females).

e Housing and Feeding: Animals are housed in appropriate conditions with standard diet and
water, except for a brief fasting period before dosing.

o Dose Administration: The substance is administered orally by gavage in a single dose. The
starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body
weight.
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e Procedure: A stepwise procedure is used where a group of three animals is dosed at a
specific level. The outcome (mortality or survival) determines the next step:

o If mortality occurs, the next group is dosed at a lower level.
o If no mortality occurs, the next group is dosed at a higher level.

o Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes for at least 14 days.

o Endpoint: The test allows for the classification of the substance into a GHS toxicity category
based on the observed mortality at different dose levels.

Dermal Irritation Assessment (Following OECD
Guideline 439: In Vitro Skin Irritation)

o Objective: To assess the skin irritation potential using a reconstructed human epidermis
(RhE) model.

o Test System: Commercially available RhE models that mimic the properties of the human
epidermis.

e Procedure:

o A small amount of the test substance (liquid or solid) is applied directly to the surface of
the RhE tissue.

o The tissue is exposed to the substance for a defined period (e.g., 60 minutes).
o After exposure, the tissue is rinsed and incubated for a recovery period (e.g., 42 hours).

 Viability Assessment: Tissue viability is measured using a cell viability assay, such as the
MTT assay. The amount of formazan produced is proportional to the number of living cells.

o Classification:

o Irritant (GHS Category 2): If the tissue viability is reduced to < 50% of the negative control.

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o Non-Irritant: If the tissue viability is > 50% of the negative control.

Eye Irritation Assessment (Following OECD Guideline
405: Acute Eye Irritation/Corrosion)

o Objective: To determine the potential for the substance to cause eye irritation or corrosion.
o Test Animals: Healthy, young adult albino rabbits.
e Procedure:

o Asingle dose of the test substance is applied into the conjunctival sac of one eye of the
animal. The other eye serves as an untreated control.

o The eyes are not washed out for at least 24 hours after application unless immediate
corrosive effects are observed.

o Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.
Observations for corneal opacity, iris lesions, and conjunctival redness and swelling are
scored. The observation period can be extended up to 21 days to assess the reversibility of
effects.

o Endpoint: The substance is classified based on the severity and reversibility of the ocular
lesions observed.

Safe Handling and Storage

Proper handling and storage procedures are essential to minimize exposure and ensure a safe

working environment.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably in a laboratory fume hood.[9]

» Use of an exhaust booth with an integrated high-efficiency particulate air (HEPA) filter is
recommended.[9]

e An emergency eyewash station and safety shower must be readily accessible.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and protective clothing
to prevent skin contact.

o Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with a particulate filter (e.g., N95) should be used.[2]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.

» Store locked up and away from incompatible materials such as strong oxidizing agents.[9]

Emergency and First-Aid Procedures

In case of exposure, immediate action is crucial.

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water. Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical
attention.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[9]

Accidental Release and Disposal

o Accidental Release: Evacuate the area. Wear appropriate PPE. Avoid dust formation. Sweep
up the spilled solid material and place it in a suitable, closed container for disposal. The spill
area can be washed with a sodium hypochlorite solution.[9]
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» Disposal: Dispose of waste in accordance with local, state, and federal regulations. This
material may be considered hazardous waste.[9]

Potential Signaling Pathways and Mechanism of
Action

1-(4-Chlorophenyl)piperazine is known to be a psychoactive compound that interacts with
neurotransmitter systems in the CNS.[3] Phenylpiperazines, as a class, are known to have
effects on both the serotonin and dopamine systems.

Serotonergic System Interaction

Scientific literature indicates that pCPP and its isomers act as non-selective serotonin receptor
agonists and/or releasing agents. This interaction can lead to a variety of physiological and
psychological effects. The diagram below illustrates a generalized serotonin receptor signaling
pathway.

Click to download full resolution via product page

Caption: Serotonin (5-HT) Signaling Pathway and the Agonistic Action of pCPP.

Dopaminergic System Interaction
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1-(4-Chlorophenyl)piperazine is also used as a chemical intermediate for the synthesis of
Dopamine D2 Receptor (D2R) ligands.[1] This suggests that the molecule or its derivatives
have an affinity for dopamine receptors. The diagram below outlines the signaling cascade
associated with D1-like and D2-like dopamine receptors.

Dopamine pCPP Derivative
° (Potential Ligand)

Binds

D1-like Receptoy Pathway D2-like Receptor Pathway

D1 Receptor (Gas)

D2 Receptor (Gai)

Activates
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PKA Activation Inhibitory
Cellular Response
Y
Excitatory
Cellular Response

Click to download full resolution via product page

Caption: Dopamine Receptor Signaling Pathways and the Potential Role of pCPP Derivatives.
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Logical Workflow for Safe Handling

The following diagram outlines a logical workflow for the safe handling of 1-(4-
Chlorophenyl)piperazine from procurement to disposal.

© 2025 BenchChem. All rights reserved. 10/13 Tech Support


https://www.benchchem.com/product/b178656?utm_src=pdf-body
https://www.benchchem.com/product/b178656?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b178656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start:
Procurement of pCPP

Review Safety Data Sheet (SDS)

l

Conduct Risk Assessment

Select Appropriate PPE Prepare Work Area
(Gloves, Goggles, Lab Coat, Respirator) (Fume Hood, Emergency Equipment)

Handling and Use of pCPP

After Use After Use

——————

Store in a Cool, Dry, Ventilated,
Locked Area

Emergency Procedure

Y

Decontaminate Work Area Exposure

Administer First Aid Control Spill

Contaminated liems Collected Waste

\/

Dispose of Waste
(Hazardous Waste protocols)

Click to download full resolution via product page

Caption: Logical Workflow for Safe Handling of 1-(4-Chlorophenyl)piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. para-Chlorophenylpiperazine - Wikipedia [en.wikipedia.org]

. caymanchem.com [caymanchem.com]

. (-)-1-[(4-Chlorophenyl) Phenylmethyl] Piperazine - Safety Data Sheet [chemicalbook.com]
. cdn.caymanchem.com [cdn.caymanchem.com]

. sds.edgm.eu [sds.edgm.eu]

. georganics.sk [georganics.sk]

. echemi.com [echemi.com]

. capotchem.com [capotchem.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. RTECS NUMBER-0OB1640000-Chemical Toxicity Database [drugfuture.com]

¢ To cite this document: BenchChem. [1-(4-Chlorophenyl)piperazine: A Technical Safety and
Handling Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178656#1-4-chlorophenyl-piperazine-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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